Cas no 1564792-12-6 ((1-Benzylpiperazin-2-yl)methanamine)

(1-Benzylpiperazin-2-yl)methanamine is a piperazine derivative featuring a benzyl group at the 1-position and an aminomethyl substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural framework is valuable for constructing ligands targeting central nervous system (CNS) receptors due to the piperazine core’s affinity for neurotransmitter binding sites. The benzyl group enhances lipophilicity, potentially improving membrane permeability, while the primary amine functionality allows for further derivatization via amidation or reductive alkylation. This compound is typically handled under inert conditions due to the reactivity of the amine group. Suitable for research applications in medicinal chemistry and drug discovery.
(1-Benzylpiperazin-2-yl)methanamine structure
1564792-12-6 structure
Product Name:(1-Benzylpiperazin-2-yl)methanamine
CAS No:1564792-12-6
MF:C12H19N3
MW:205.299362421036
MDL:MFCD26887459
CID:5616493
PubChem ID:67565268
Update Time:2025-11-01

(1-Benzylpiperazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL8365481
    • EN300-3138043
    • (1-benzylpiperazin-2-yl)methanamine
    • 1564792-12-6
    • (1-Benzylpiperazin-2-yl)methanamine
    • MDL: MFCD26887459
    • Inchi: 1S/C12H19N3/c13-8-12-9-14-6-7-15(12)10-11-4-2-1-3-5-11/h1-5,12,14H,6-10,13H2
    • InChI Key: LJFUPDQHQXPIGP-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCNCC1CN

Computed Properties

  • Exact Mass: 205.157897619g/mol
  • Monoisotopic Mass: 205.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 41.3Ų

(1-Benzylpiperazin-2-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3138043-1g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6
1g
$770.0 2023-09-05
Enamine
EN300-3138043-5g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6
5g
$2235.0 2023-09-05
Enamine
EN300-3138043-10g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6
10g
$3315.0 2023-09-05
Enamine
EN300-3138043-0.05g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6 95.0%
0.05g
$647.0 2025-03-19
Enamine
EN300-3138043-0.1g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6 95.0%
0.1g
$678.0 2025-03-19
Enamine
EN300-3138043-0.25g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6 95.0%
0.25g
$708.0 2025-03-19
Enamine
EN300-3138043-0.5g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6 95.0%
0.5g
$739.0 2025-03-19
Enamine
EN300-3138043-1.0g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6 95.0%
1.0g
$770.0 2025-03-19
Enamine
EN300-3138043-2.5g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6 95.0%
2.5g
$1509.0 2025-03-19
Enamine
EN300-3138043-5.0g
(1-benzylpiperazin-2-yl)methanamine
1564792-12-6 95.0%
5.0g
$2235.0 2025-03-19

Additional information on (1-Benzylpiperazin-2-yl)methanamine

Chemical Compound: (1-Benzylpiperazin-2-yl)methanamine (CAS No. 1564792-12-6)

The compound (1-Benzylpiperazin-2-yl)methanamine with CAS No. 1564792-12-6 is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound belongs to the class of piperazine derivatives, which are widely studied for their applications in drug discovery, materials science, and organic synthesis.

Piperazine derivatives like (1-Benzylpiperazin-2-yl)methanamine are characterized by their six-membered ring structure containing two nitrogen atoms. The presence of a benzyl group attached to the piperazine ring introduces unique electronic and steric properties, making this compound highly versatile for various chemical transformations. Recent studies have highlighted the potential of such derivatives in the development of novel pharmaceutical agents targeting neurodegenerative diseases and cancer.

The synthesis of (1-Benzylpiperazin-2-yl)methanamine typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these processes to achieve higher yields and better purity, ensuring the compound's suitability for advanced applications. For instance, a study published in *Organic Chemistry International* demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, significantly reducing reaction times while maintaining product quality.

In terms of applications, (1-Benzylpiperazin-2-yl)methanamine has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to form stable amine bonds makes it an ideal candidate for constructing complex molecular architectures. A recent breakthrough in medicinal chemistry involves the use of this compound as a building block for designing inhibitors targeting specific enzymes implicated in Alzheimer's disease.

Moreover, the compound's structural flexibility allows for its incorporation into polymer systems, where it can serve as a cross-linking agent or a functional group modifier. This has opened new avenues in materials science, particularly in the development of advanced polymers with tailored properties for biomedical applications.

Recent advancements in computational chemistry have also enabled detailed studies of (1-Benzylpiperazin-2-yl)methanamine's electronic properties and reactivity patterns. Using density functional theory (DFT), researchers have mapped out its molecular orbitals and interaction sites, providing valuable insights into its behavior under different chemical conditions. These findings have been instrumental in guiding experimental designs and optimizing synthetic pathways.

In conclusion, (1-Benzylpiperazin-2-yl)methanamine (CAS No. 1564792-12-6) stands as a pivotal molecule in contemporary organic chemistry research. Its diverse applications across drug discovery, materials science, and synthetic chemistry underscore its importance as a versatile building block for creating innovative chemical entities. As research continues to uncover new potentials for this compound, its role in advancing scientific frontiers is expected to grow significantly.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd